Cas no 1803759-08-1 (1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one)
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one
-
- Inchi: 1S/C10H10Cl2O/c1-6-4-3-5-8(9(6)11)10(12)7(2)13/h3-5,10H,1-2H3
- InChI Key: USGIQEPXPZRTGD-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C1C=CC=C(C)C=1Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014391-250mg |
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one |
1803759-08-1 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014391-500mg |
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one |
1803759-08-1 | 97% | 500mg |
863.90 USD | 2021-07-05 | |
| Alichem | A010014391-1g |
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one |
1803759-08-1 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one
Introduction to 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one (CAS No. 1803759-08-1) and Its Emerging Applications in Chemical Biology
The compound 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one, identified by its CAS number 1803759-08-1, represents a significant advancement in the realm of synthetic organic chemistry and pharmaceutical research. This molecule, characterized by its chlorinated aromatic and aliphatic moieties, has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of biologically active agents. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the ketone functionality at the terminal carbon of the propanone backbone, imparts unique reactivity that is exploitable in medicinal chemistry and material science applications.
Recent studies have highlighted the compound's potential as a building block in the development of novel therapeutic agents. Its structural motif is reminiscent of several known pharmacophores, suggesting that derivatives of 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one may exhibit properties relevant to drug discovery. Specifically, the chloro-substituted aromatic ring can serve as a docking site for biological targets, while the ketone group provides a handle for further functionalization via condensation reactions or nucleophilic additions. This dual functionality has been exploited in recent synthetic strategies to generate libraries of heterocyclic compounds with potential antimicrobial and anti-inflammatory activities.
In the context of modern drug design, the compound's reactivity is particularly noteworthy. The electron-withdrawing nature of the chloro groups enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic aromatic substitution reactions. This characteristic has been leveraged in cross-coupling methodologies, where 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one serves as a precursor for constructing more complex molecular architectures. For instance, palladium-catalyzed coupling reactions with aryl halides or boronic acids have been employed to introduce additional aryl or heteroaryl groups at strategic positions within the molecule. Such transformations have led to the synthesis of novel scaffolds that are being evaluated for their pharmacological efficacy.
Moreover, the compound's utility extends beyond small-molecule drug development. In materials science, derivatives of 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one have been investigated for their potential as monomers or intermediates in polymer synthesis. The presence of both aromatic and aliphatic domains in its structure makes it an attractive candidate for creating polymers with tailored thermal and mechanical properties. Recent work has demonstrated that copolymerization of this compound with other functional monomers can yield materials with enhanced solubility and biodegradability, opening avenues for applications in biomedicine such as drug delivery systems and tissue engineering scaffolds.
The synthesis of 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one itself is an elegant example of modern organic synthesis techniques. While traditional methods involving chlorination and Friedel-Crafts acylation have been reported, recent advances in catalytic systems have enabled more efficient and selective routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized to construct the desired bichromatic core under mild conditions. These improvements not only streamline the synthetic pathway but also reduce waste generation, aligning with green chemistry principles that are increasingly important in industrial applications.
From a mechanistic standpoint, understanding the reactivity patterns of 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one is crucial for its effective utilization in synthetic chemistry. Computational studies have provided insights into how electronic effects modulate its behavior in different reaction environments. Density functional theory (DFT) calculations have been particularly useful in predicting regioselectivity outcomes during functionalization reactions. Such theoretical advancements not only guide experimental design but also contribute to our fundamental understanding of molecular reactivity at an atomic level.
The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one as lead compounds for new therapeutics. Initial screening assays have revealed promising activity profiles against various disease targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. While these findings are preliminary, they underscore the compound's potential as a scaffold for further medicinal chemistry optimization. Future efforts will likely focus on modulating its solubility profile through salt formation or prodrug strategies to enhance bioavailability.
In conclusion,1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one (CAS No. 1803759-08-1) stands as a testament to the power of organic synthesis in generating molecules with diverse applications. Its unique structural features make it a valuable tool for both academic research and industrial development. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly play an increasingly important role in shaping next-generation therapeutics and advanced materials.
1803759-08-1 (1-Chloro-1-(2-chloro-3-methylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)